(+/-)-Cyclopentyl[4-(trifluoromethyl)phenyl]acetic acid

• Molecular Formula: C14H15F3O2
• Molecular Weight: 272.26 g/mol
• IUPAC Name: 2-cyclopentyl-2-[4-(trifluoromethyl)phenyl]acetic acid
• InChI: InChI=1S/C14H15F3O2/c15-14(16,17)11-7-5-10(6-8-11)12(13(18)19)9-3-1-2-4-9/h5-9,12H,1-4H2,(H,18,19)
• InChI Key: PNHQMLGVYHUCPA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(C2=CC=C(C=C2)C(F)(F)F)C(=O)O

Description

(+/-)-Cyclopentyl[4-(trifluoromethyl)phenyl]acetic acid is a useful research compound. Its molecular formula is C14H15F3O2 and its molecular weight is 272.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4.98 g (17.4 mmol) of methyl cyclopentyl[4-(trifluoromethyl)phenyl]acetate were initially charged in a mixture of in each case 24.9 ml of THF, methanol and water, and 1.04 g (43.49 mmol) of lithium hydroxide were added at 0° C. The reaction mixture was warmed to RT and stirred at this temperature for 4 h. The mixture was then diluted with water and acidified slightly with 1 N hydrochloric acid. The aqueous phase was extracted three times with ethyl acetate. The combined organic phases were dried over magnesium sulphate and concentrated under reduced pressure. This gave 4.56 g of the target compound as a crude product (yield 96.3% of theory).